Cas no 663175-90-4 (3-Pyridinesulfonic acid, pentafluorophenyl ester)

• Product Name: 3-Pyridinesulfonic acid, pentafluorophenyl ester
• CAS No: 663175-90-4
• MF: C₁₁H₄F₅NO₃S
• MW: 325.211379051209
• CID: 1717665
• Update Time: 2024-11-27

3-Pyridinesulfonic acid, pentafluorophenyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinesulfonic acid, pentafluorophenyl ester
• 3-Pyridinesulfonic acid, 2,3,4,5,6-pentafluorophenyl ester

• Inchi： 1S/C11H4F5NO3S/c12-6-7(13)9(15)11(10(16)8(6)14)20-21(18,19)5-2-1-3-17-4-5/h1-4H
• InChI Key： HWRLDWZXBUXZAB-UHFFFAOYSA-N
• SMILES： C1=NC=CC=C1S(OC1=C(F)C(F)=C(F)C(F)=C1F)(=O)=O

Computed Properties

• Exact Mass: 324.98322

Experimental Properties

• Density: 1.647±0.06 g/cm3(Predicted)
• Boiling Point: 384.8±42.0 °C(Predicted)
• PSA: 56.26
• pka: 0.81±0.11(Predicted)